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Compound of Interest

Compound Name: BMS-564929

Cat. No.: B1667221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of BMS-564929, a potent and selective androgen receptor modulator (SARM). Given its

investigational nature and high potency, stringent adherence to these guidelines is paramount

to ensure personnel safety and prevent contamination. BMS-564929 is an orally active,

nonsteroidal compound with a high affinity for the androgen receptor (AR), exhibiting a Ki of

2.11 nM.[1][2] As with many highly potent pharmaceutical compounds, a comprehensive

toxicological profile may not be fully established, necessitating a cautious and proactive

approach to safety.

Risk Assessment and Control
A thorough risk assessment should be conducted before any handling of BMS-564929. This

involves evaluating the quantity of the compound being used, the procedures to be performed,

and the potential for exposure. The hierarchy of controls (elimination, substitution, engineering

controls, administrative controls, and personal protective equipment) should be applied to

mitigate risks.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling BMS-564929 in solid (powder) or

solution form. The following table summarizes the required PPE.
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PPE Category Item Specifications and Use

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer pair should

be changed immediately upon

known or suspected

contamination. Regularly

inspect gloves for tears or

punctures.

Body Protection Disposable Gown or Lab Coat

A disposable, fluid-resistant

gown with long sleeves and

tight-fitting cuffs is required.

For procedures with a high risk

of splashes, a chemo-rated

gown should be considered.

Lab coats should be buttoned

completely.

Sleeve Covers

Disposable sleeve covers

should be worn to protect the

arms between the cuff of the

glove and the sleeve of the

gown.

Eye and Face Protection
Safety Goggles or Glasses

with Side Shields

Must be worn at all times in the

laboratory where BMS-564929

is handled.

Face Shield

A face shield should be worn in

addition to safety goggles

during procedures with a high

risk of splashes or aerosol

generation (e.g., vortexing,

sonicating, or preparing

concentrated stock solutions).

Respiratory Protection NIOSH-approved Respirator For handling the powder form

of BMS-564929 outside of a

certified chemical fume hood
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or other containment device, a

NIOSH-approved respirator

with a particulate filter (e.g.,

N95, P100) is required. Fit

testing is essential.

Engineering Controls
The primary method for controlling exposure to potent compounds like BMS-564929 is through

the use of appropriate engineering controls.

Chemical Fume Hood: All weighing and preparation of stock solutions of BMS-564929 must

be performed in a certified chemical fume hood to minimize inhalation exposure.

Glove Box or Isolator: For larger quantities or repetitive tasks, a glove box or containment

ventilated enclosure (CVE) provides a higher level of containment and is strongly

recommended.

Closed Systems: Whenever possible, use closed systems for transfers and reactions to

minimize the potential for spills and aerosol generation.

Operational Plan for Handling BMS-564929
1. Preparation and Weighing:

Designate a specific area within a chemical fume hood for handling BMS-564929.
Before starting, ensure all necessary PPE is donned correctly.
Use a dedicated set of utensils (spatulas, weigh boats) for BMS-564929.
Handle the powder with care to avoid generating dust.
Clean the balance and surrounding area with a damp wipe after weighing.

2. Solution Preparation:

Prepare solutions in the chemical fume hood.
Add the solvent to the solid compound slowly to avoid splashing.
Cap vials and containers securely before removing them from the fume hood.

3. Experimental Use:
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Clearly label all solutions containing BMS-564929 with the compound name, concentration,
and hazard warning.
When performing experiments, ensure good laboratory practices are followed to prevent
cross-contamination.

4. Spill Management:

In case of a small spill, cordon off the area.
Wearing appropriate PPE, gently cover the spill with an absorbent material.
For liquid spills, use an absorbent pad. For powder spills, use a damp cloth or a vacuum with
a HEPA filter.
Clean the spill area thoroughly with a suitable deactivating agent if available, or soap and
water.
Collect all cleanup materials in a sealed, labeled container for hazardous waste disposal.
For large spills, evacuate the area and contact the institutional safety office.

Disposal Plan
All waste contaminated with BMS-564929 must be treated as hazardous waste.

Solid Waste: This includes contaminated gloves, gowns, weigh boats, and other disposable

items. Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all solutions containing BMS-564929 in a labeled, sealed, and leak-

proof hazardous waste container. Do not pour down the drain.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container for hazardous waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.
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Risk Mitigation Workflow for Handling BMS-564929

Risk Assessment
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Caption: Risk mitigation workflow for handling BMS-564929.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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